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Abstract
Ac2-26 is the N-terminal acetylated peptide fragment of the endogenous anti-inflammatory

protein Annexin A1 (AnxA1), spanning amino acid residues 2-26.[1][2] It functions as a potent

AnxA1 mimetic, replicating the anti-inflammatory and pro-resolving activities of the full-length

protein.[1] Ac2-26 exerts its effects primarily through the activation of the Formyl Peptide

Receptor 2 (FPR2), also known as the Lipoxin A4 receptor (ALX/FPR2).[3][4] Its ability to

modulate leukocyte trafficking, inhibit pro-inflammatory signaling cascades, and promote tissue

repair has positioned it as a significant therapeutic candidate for a range of inflammatory

conditions, including cardiovascular disease, sepsis, and diabetes-related complications.[5][6]

[7] This guide provides a detailed overview of its structure, physicochemical properties,

mechanism of action, and relevant experimental methodologies.

Core Structure and Physicochemical Properties
Ac2-26 is a 25-amino acid peptide derived from the N-terminus of human Annexin A1. The N-

terminal alanine residue is acetylated, a modification crucial for its biological activity.

Amino Acid Sequence
The primary structure of Ac2-26 is detailed below.
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Format Sequence

Three-Letter

Ac-Ala-Met-Val-Ser-Glu-Phe-Leu-Lys-Gln-Ala-

Trp-Phe-Ile-Glu-Asn-Glu-Glu-Gln-Glu-Tyr-Val-

Gln-Thr-Val-Lys-OH

One-Letter Ac-AMVSEFLKQAWFIENEEQEYVQTVK

Physicochemical Data
Key quantitative properties of the Ac2-26 peptide are summarized for reference.

Property Value Source

Molecular Weight 3089.46 Da [8][9]

Molecular Formula C₁₄₁H₂₁₀N₃₂O₄₄S [9]

Purity (Typical) ≥95% (via HPLC) [9]

Solubility (PBS) Up to 1 mg/mL [9]

Solubility (H₂O) Up to 5 mg/mL [10]

CAS Number 151988-33-9 [1]

Mechanism of Action and Signaling Pathways
Ac2-26 is a pro-resolving mediator that actively promotes the resolution of inflammation rather

than simply suppressing it. Its primary mechanism involves binding to and activating the G-

protein coupled receptor FPR2/ALX on various immune and non-immune cells.[3][4]

Anti-Inflammatory Signaling Cascade
Upon binding to FPR2/ALX, Ac2-26 initiates intracellular signaling that leads to the inhibition of

key pro-inflammatory pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated

Protein Kinase (MAPK), and Janus Kinase/Signal Transducer and Activator of Transcription

(JAK/STAT).[2][11][12] This results in a significant reduction in the production and secretion of

pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b549132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

